Cas no 1021244-79-0 (2-[Butyl(methyl)amino]-N'-hydroxybenzenecarboximidamide)

2-[Butyl(methyl)amino]-N'-hydroxybenzenecarboximidamide structure
1021244-79-0 structure
Product Name:2-[Butyl(methyl)amino]-N'-hydroxybenzenecarboximidamide
CAS No:1021244-79-0
MF:C12H19N3O
MW:221.298762559891
CID:1078510
PubChem ID:43199948
Update Time:2025-04-20

2-[Butyl(methyl)amino]-N'-hydroxybenzenecarboximidamide Chemical and Physical Properties

Names and Identifiers

    • 2-[Butyl(methyl)amino]-N'-hydroxybenzenecarboximidamide
    • 2-(Butyl(methyl)amino)-N'-hydroxybenzimidamide
    • 2-[butyl(methyl)amino]-N'-hydroxybenzene-1-carboximidamide
    • AKOS000261390
    • 1021244-79-0
    • MDL: MFCD11155669
    • Inchi: 1S/C12H19N3O/c1-3-4-9-15(2)11-8-6-5-7-10(11)12(13)14-16/h5-8,16H,3-4,9H2,1-2H3,(H2,13,14)
    • InChI Key: IBNWCZXWPRXPMK-UHFFFAOYSA-N
    • SMILES: O/N=C(/C1C=CC=CC=1N(C)CCCC)\N

Computed Properties

  • Exact Mass: 221.152812238g/mol
  • Monoisotopic Mass: 221.152812238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 61.8Ų
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